Cas no 22603-58-3 (Benzenamine,3-methyl-2,4,6-trinitro-)
22603-58-3 structure
Product Name:Benzenamine,3-methyl-2,4,6-trinitro-
Benzenamine,3-methyl-2,4,6-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-methyl-2,4,6-trinitro-
- 2,4,6-Trinitro-m-toluidine
- 2.4.6-Trinitro-3-amino-toluol
- 2.4.6-Trinitro-m-toluidin
- 3-methyl-2,4,6-trinitro-aniline
- AC1L3WR3
- BRN 2160156
- CCRIS 5344
- m-Toluidine, 2,4,6-trinitro-
- NSC80654
- Benzenamine, 3-methyl-2,4,6-trinitro-
- UNII-8W8W9WZ1P2
- DTXSID00177125
- 22603-58-3
- 3-12-00-02016 (Beilstein Handbook Reference)
- NSC 80654
- 8W8W9WZ1P2
- NSC-80654
- Benzenamine, 3-methyl-2,4,6-trinitro- (9CI)
- SCHEMBL1828689
- NS00125122
- 3-Methyl-2,4,6-trinitrobenzenamine
- 3-methyl-2,4,6-trinitroaniline
-
- Inchi: 1S/C7H6N4O6/c1-3-4(9(12)13)2-5(10(14)15)6(8)7(3)11(16)17/h2H,8H2,1H3
- InChI Key: RSUBARQODWIKOQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])N)=O
Computed Properties
- Exact Mass: 242.02878
- Monoisotopic Mass: 242.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 164Ų
Experimental Properties
- Density: 1.687
- Boiling Point: 436.1°Cat760mmHg
- Flash Point: 217.5°C
- Refractive Index: 1.691
- PSA: 155.44
Benzenamine,3-methyl-2,4,6-trinitro- Related Literature
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1. Optical basicity scales in protic solvents: water, hydrogen fluoride, ammonia and their mixturesMathieu Salanne,Christian Simon,Paul A. Madden Phys. Chem. Chem. Phys. 2011 13 6305
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2. The D 0 acidity function in deuterium sulphate solutions at 25 °CJ. Sierra,M. Ojeda,P. A. H. Wyatt 0 acidity function in deuterium sulphate solutions at 25 °C. J. Sierra M. Ojeda P. A. H. Wyatt J. Chem. Soc. B 1970 1570
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P. Tickle,A. G. Briggs,J. M. Wilson 0 values of aqueous sulphuric acid. P. Tickle A. G. Briggs J. M. Wilson J. Chem. Soc. B 1970 65
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